Cas no 2223011-56-9 (2-(iso-Butyl)-6-(oxan-4-yl)pyridine-4-boronic acid pinacol ester)

• Product Name: 2-(iso-Butyl)-6-(oxan-4-yl)pyridine-4-boronic acid pinacol ester
• CAS No: 2223011-56-9
• MF: C₂₀H₃₂BNO₃
• MW: 345.283986091614
• CID: 6811520
• PubChem ID: 133550693
• Update Time: 2025-03-04

2-(iso-Butyl)-6-(oxan-4-yl)pyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223011-56-9
• 2-(iso-Butyl)-6-(oxan-4-yl)pyridine-4-boronic acid pinacol ester
• CS-32854

• Inchi： 1S/C20H32BNO3/c1-14(2)11-17-12-16(21-24-19(3,4)20(5,6)25-21)13-18(22-17)15-7-9-23-10-8-15/h12-15H,7-11H2,1-6H3
• InChI Key： QRQKJVCMPLIQKB-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(CC(C)C)N=C(C=2)C2CCOCC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 345.2475240Da
• Monoisotopic Mass: 345.2475240Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų